Verapliquinone C
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Overview
Description
Verapliquinone C is a natural compound that belongs to the family of quinones. It is found in various plants such as Veratrum album, a medicinal herb that has been used for centuries in traditional medicine. This compound has been the subject of scientific research due to its potential therapeutic applications.
Scientific Research Applications
Pharmacokinetic-Pharmacodynamic Relationship in Anti-Hepatitis C Virus Agents
Verapliquinone C has been studied in the context of pharmacokinetic-pharmacodynamic (PK-PD) relationships, particularly in hepatitis C virus (HCV) treatments. A novel approach involving liver partition coefficient-corrected inhibitory quotient (LCIQ) has been explored to improve the PK-PD relationship for antiviral activity. This research provides valuable insights into drug discovery for HCV, potentially involving this compound (Duan et al., 2012).
PET Tracer Evaluation for Blood-Brain Barrier Functionality
This compound's metabolite, [(11)C]D617, has been evaluated as a PET tracer for assessing P-glycoprotein functionality at the blood-brain barrier. This study highlights the importance of understanding the cerebral kinetics of this compound and its metabolites, which could potentially aid in the development of novel PET tracers for brain studies (Verbeek et al., 2012).
Protective Effect Against Cisplatin-Induced Testicular Damage
Research involving this compound has also extended to its potential protective effects against cisplatin-induced damage, particularly in the context of male reproductive health. Studies have focused on mitigating the adverse effects of chemotherapy drugs like cisplatin, potentially leveraging the properties of this compound (Erfani Majd et al., 2020).
Role in Chemotherapy and Drug Resistance
This compound has been explored in studies related to chemotherapy, especially in understanding and overcoming drug resistance in cancer treatment. Its interactions with other antitumor drugs and the mechanisms behind its efficacy and resistance are of particular interest in oncology research (Liu et al., 2017).
Therapeutic Potential in Various Diseases
The therapeutic potential of this compound, derived from Aloe vera, has been studied across various diseases. Its biological and pharmacological activities, such as antioxidant, anti-inflammatory, and antimicrobial properties, suggest a wide range of potential applications in treating and preventing diseases (Kumar et al., 2019).
Inhibitory Effects on Malaria Drug Resistance
This compound has shown potential in addressing drug resistance in malaria treatment. Studies on mutations in Plasmodium falciparum and the effects of this compound on drug resistance mechanisms provide insights into developing more effective malaria therapies (Fidock et al., 2000).
Properties
109954-47-4 | |
Molecular Formula |
C17H24O4 |
Molecular Weight |
292.4 g/mol |
IUPAC Name |
2-[(E)-7-hydroxy-3,7-dimethyloct-2-enyl]-6-methoxycyclohexa-2,5-diene-1,4-dione |
InChI |
InChI=1S/C17H24O4/c1-12(6-5-9-17(2,3)20)7-8-13-10-14(18)11-15(21-4)16(13)19/h7,10-11,20H,5-6,8-9H2,1-4H3/b12-7+ |
InChI Key |
LLFLYROJZGWUAK-KPKJPENVSA-N |
Isomeric SMILES |
C/C(=C\CC1=CC(=O)C=C(C1=O)OC)/CCCC(C)(C)O |
SMILES |
CC(=CCC1=CC(=O)C=C(C1=O)OC)CCCC(C)(C)O |
Canonical SMILES |
CC(=CCC1=CC(=O)C=C(C1=O)OC)CCCC(C)(C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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